Cas no 39698-00-5 (1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose)
39698-00-5 structure
Product Name:1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose
CAS No:39698-00-5
MF:C17H24O10
MW:388.3665
MDL:MFCD11112188
CID:1514633
PubChem ID:87560672
Update Time:2024-10-29
1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose
- 1,2,4,6-tetra-O-acetyl-3-O-allyl-D-glucose
- Laminaribiose octaacetate
- Laminaribiose octacetate
- laminarabiose octaacetate
- AC1MIYDY
- 1,2,4,6-Tetra-O-acetyl-3-O-allyl-beta-D-glucopyranose
- [(2S,3R,4S,5S,6S)-3,5,6-Triacetyloxy-4-prop-2-enoxyoxan-2-yl]methyl acetate
- T72426
- A-D-glucopyranose
- 1,2,4,6-Tetra-O-acetyl-3-O-allyl-
- CS-0226026
- (2S,3R,4S,5R,6R)-6-(Acetoxymethyl)-4-(allyloxy)tetrahydro-2H-pyran-2,3,5-triyl triacetate
- HY-W145600
- AKOS025295289
- (2S,3R,4S,5R,6R)-6-(Acetoxymethyl)-4-(allyloxy)tetrahydro-2H-pyran-2,3,5-triyltriacetate
- 39698-00-5
- [(2R,3R,4S,5R,6S)-3,5,6-triacetyloxy-4-prop-2-enoxyoxan-2-yl]methyl acetate
-
- MDL: MFCD11112188
- Inchi: 1S/C17H24O10/c1-6-7-22-15-14(24-10(3)19)13(8-23-9(2)18)27-17(26-12(5)21)16(15)25-11(4)20/h6,13-17H,1,7-8H2,2-5H3/t13-,14+,15-,16-,17+/m0/s1
- InChI Key: OIMJIPHVXXKVLL-BQJWPVKWSA-N
- SMILES: O1[C@]([H])([C@]([H])([C@]([H])([C@@]([H])([C@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC([H])([H])C([H])=C([H])[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O
Computed Properties
- Exact Mass: 388.13700
- Monoisotopic Mass: 388.13694696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 124
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 117.0 to 121.0 deg-C
- Boiling Point: 454.8±45.0 °C at 760 mmHg
- Flash Point: 196.9±28.8 °C
- PSA: 123.66000
- LogP: 0.27210
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:<0°C
1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM519556-1g |
(2S,3R,4S,5R,6R)-6-(Acetoxymethyl)-4-(allyloxy)tetrahydro-2H-pyran-2,3,5-triyl triacetate |
39698-00-5 | 97% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T2449-1g |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose |
39698-00-5 | 98.0%(LC) | 1g |
¥1490.0 | 2022-06-10 | |
| Apollo Scientific | BICL4369-1g |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-beta-D-glucopyranose |
39698-00-5 | 98% min | 1g |
£183.00 | 2023-08-31 | |
| Apollo Scientific | BICL4369-2g |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-beta-D-glucopyranose |
39698-00-5 | 98% min | 2g |
£289.00 | 2023-08-31 | |
| Apollo Scientific | BICL4369-5g |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-beta-D-glucopyranose |
39698-00-5 | 98% min | 5g |
£625.00 | 2023-08-31 | |
| abcr | AB261831-1 g |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-beta-D-glucopyranose; . |
39698-00-5 | 1 g |
€363.60 | 2023-07-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T868236-250mg |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose |
39698-00-5 | ≥98% | 250mg |
¥422.10 | 2022-10-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T2449-1G |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose |
39698-00-5 | >98.0%(HPLC) | 1g |
¥990.00 | 2024-04-16 | |
| Biosynth | MT08385-0.5 g |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-b-D-glucopyranose |
39698-00-5 | 0.5 g |
$1,010.63 | 2023-01-03 | ||
| Biosynth | MT08385-1 g |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-b-D-glucopyranose |
39698-00-5 | 1g |
$1,559.25 | 2023-01-03 |
1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
39698-00-5 (1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose) Related Products
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- 9012-09-3(Cellulose Triacetate Polymer)
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